N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(4-fluorophenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-N'-(4-fluorophenyl)oxamide
• InChI: InChI=1S/C16H18FN3O2S/c1-20(2)14(11-7-8-23-10-11)9-18-15(21)16(22)19-13-5-3-12(17)4-6-13/h3-8,10,14H,9H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: JZHUNAIDLYWTLT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=CC=C(C=C1)F)C2=CSC=C2
• Molecular Formula: C16H18FN3O2S
• Molecular Weight: 335.4 g/mol

Description

N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(4-fluorophenyl)oxalamide, also known as 'DT-01', is a novel small molecule that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of oxalamide derivatives, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

One of the significant applications in scientific research related to similar compounds involves amyloid imaging in Alzheimer's disease. Studies have focused on developing amyloid imaging ligands for in vivo measurement of amyloid in the brain of patients with Alzheimer's disease. These ligands, including radioligands like [18F] 1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene, have been studied for their potential to enable early detection of Alzheimer's disease and the evaluation of new antiamyloid therapies (Nordberg, 2007).

Coordination Chemistry and Biological Properties

Another area of application is in coordination chemistry, where compounds like 1-(acyl/aroyl)-3-(substituted) thioureas have been explored for their chemistry, structure, potential applications, and biological properties. These compounds have found extensive applications as ligands in coordination chemistry, showcasing the impact of nitrogen substituents on intra- and intermolecular hydrogen-bonding interactions and their role in the coordination properties displayed by these ligands (Saeed, Flörke, & Erben, 2014).

Environmental and Toxicological Studies

Research also extends into the environmental fate and toxicology of chemical compounds, including investigations into carcinogen metabolites in humans. These studies aim to understand the effects of tobacco and cancer through measurement of human urinary carcinogen metabolites, providing insights into carcinogen dose, exposed vs. non-exposed individuals, and carcinogen metabolism in humans (Hecht, 2002).

Analytical and Synthetic Chemistry Applications

In analytical and synthetic chemistry, research on the synthesis of key intermediates for pharmaceuticals, such as 2-Fluoro-4-bromobiphenyl, crucial for the manufacture of anti-inflammatory and analgesic materials, highlights the practical applications of complex chemical synthesis and the development of efficient production methods (Qiu et al., 2009).